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Compound of Interest

Compound Name: 2-Undecyloxirane

Cat. No.: B156488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Specific safety and toxicological data for 2-Undecyloxirane (CAS No. 59829-81-1) is not

readily available in public databases. This guide is therefore based on the general properties of

terminal epoxides and data from structurally similar long-chain 1,2-epoxyalkanes. All personnel

handling this compound should treat it as potentially hazardous and exercise extreme caution.

A comprehensive, substance-specific risk assessment should be conducted before any use.

Introduction to 2-Undecyloxirane and the Hazards of
Terminal Epoxides
2-Undecyloxirane is a long-chain terminal epoxide. The epoxide functional group, a three-

membered ring containing two carbon atoms and one oxygen atom, is characterized by

significant ring strain, making it highly reactive.[1] This reactivity is the basis for their utility in

chemical synthesis but also underlies their potential toxicity. Epoxides are known alkylating

agents, which means they can react with nucleophilic groups in biological macromolecules like

DNA and proteins, a mechanism that makes many of them toxic.[1]

Long-chain aliphatic epoxides are of interest in various research and development fields,

including as intermediates in the synthesis of complex molecules and polymers.[2] While
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specific toxicological data for 2-Undecyloxirane is scarce, related long-chain epoxides are

known to be skin and eye irritants.[3][4][5][6]

Hazard Identification and Classification
In the absence of a specific Safety Data Sheet (SDS) for 2-Undecyloxirane, the GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classification of structurally

similar long-chain terminal epoxides can provide an indication of the potential hazards.

Hazard
Classification

GHS Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning Exclamation Mark

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation
Warning Exclamation Mark

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation
Warning Exclamation Mark

Hazardous to the

aquatic environment,

acute hazard

H400: Very toxic to

aquatic life
Warning Environment

Hazardous to the

aquatic environment,

long-term hazard

H410: Very toxic to

aquatic life with long

lasting effects

Warning Environment

This table is a composite based on GHS classifications for 1,2-epoxydecane, 1,2-

epoxytetradecane, 1,2-epoxyhexadecane, and 1,2-epoxyoctadecane.[3][4][5][6]

Physical and Chemical Properties
Limited physical and chemical data for 2-Undecyloxirane is available. The following table

includes data for a related compound where noted.
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Property Value Source

Molecular Formula C₁₃H₂₆O BLD Pharm

Molecular Weight 198.34 g/mol BLD Pharm

Boiling Point 138°C @ 15 mm Hg
Chemsrc (for (R)-(+)-1,2-

Epoxydecane)

Density 0.841 g/mL at 25°C
Chemsrc (for (R)-(+)-1,2-

Epoxydecane)

Flash Point 212 °F (100 °C)
Chemsrc (for (R)-(+)-1,2-

Epoxydecane)

Safe Handling and Storage
Engineering Controls
All work with 2-Undecyloxirane should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-Undecyloxirane.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against splashes

which may cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

lab coat.

To prevent skin contact, which

can cause irritation.

Respiratory Protection

Not typically required when

used in a fume hood. If

aerosols may be generated

outside of a fume hood, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

To prevent inhalation of vapors

or aerosols.

General Handling Procedures
Avoid all direct contact with the skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.[8]

Keep containers tightly closed when not in use.

Storage
Store 2-Undecyloxirane in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents, acids, and bases.

Emergency Procedures
First Aid Measures
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Exposure Route Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

These are general first aid procedures for chemical exposure. Always have the Safety Data

Sheet (if available) for the specific chemical when seeking medical attention.

Spill Response
A chemical spill of 2-Undecyloxirane should be treated as a hazardous event. The following

workflow outlines the general procedure for a minor spill in a laboratory setting.

Initial Actions Assessment

Cleanup (Minor Spill)

Major Spill
Alert personnel in

the immediate area Evacuate the spill area Assess the spill size
and potential hazards

Don appropriate PPEMinor Spill

Contact Emergency Services
and Environmental Health & Safety

Major Spill

Contain the spill with
absorbent material Absorb the spilled liquid Collect waste into a

sealed container Decontaminate the spill area

Click to download full resolution via product page

Figure 1: General workflow for responding to a chemical spill.
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Experimental Protocols
Detailed experimental protocols should be developed as part of a comprehensive risk

assessment for any procedure involving 2-Undecyloxirane. The following is a general

framework for a risk assessment process.

Planning Phase

Control Measures

Implementation & Review

Identify Chemical Hazards
(Review available data for epoxides)

Evaluate Risks
(Inhalation, dermal contact, etc.)

Select Control Measures
(Fume hood, PPE, etc.)

Develop Standard Operating
Procedure (SOP)

Conduct Experiment
(Follow SOP)

Review and Update
Procedure as needed

Click to download full resolution via product page

Figure 2: A logical process for risk assessment before using 2-Undecyloxirane.

Disposal Considerations
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All waste containing 2-Undecyloxirane should be treated as hazardous waste. Collect waste

in a properly labeled, sealed container and dispose of it through a licensed chemical waste

disposal facility. Do not dispose of it down the drain.

Conclusion
While 2-Undecyloxirane may be a valuable compound in research and development, the lack

of specific safety data necessitates a cautious and well-informed approach to its handling. By

understanding the general hazards of long-chain terminal epoxides and implementing robust

safety protocols, including the use of appropriate engineering controls and personal protective

equipment, researchers can minimize the risks associated with this reactive chemical.

Continuous vigilance and adherence to established safety procedures are paramount for

ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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